Cas no 1315346-26-9 (4-(5-Chloro-1H-[1,2,4]triazol-3-yl)-phenol)

• Product Name: 4-(5-Chloro-1H-[1,2,4]triazol-3-yl)-phenol
• CAS No: 1315346-26-9
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• CID: 5207662
• Update Time: 2025-06-11

4-(5-Chloro-1H-[1,2,4]triazol-3-yl)-phenol Chemical and Physical Properties

Names and Identifiers

• 4-(5-Chloro-1H-1,2,4-triazol-3-yl)phenol
• 4-(5-Chloro-1H-[1,2,4]triazol-3-yl)-phenol
• Phenol, 4-(5-chloro-1H-1,2,4-triazol-3-yl)-

• Inchi： 1S/C8H6ClN3O/c9-8-10-7(11-12-8)5-1-3-6(13)4-2-5/h1-4,13H,(H,10,11,12)
• InChI Key： WQJQJTHHCUMACT-UHFFFAOYSA-N
• SMILES： ClC1NN=C(C2C=CC(=CC=2)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 2.3
• Topological Polar Surface Area: 61.8

Additional information on 4-(5-Chloro-1H-[1,2,4]triazol-3-yl)-phenol

Introduction to 4-(5-Chloro-1H-[1,2,4]triazol-3-yl)-phenol (CAS No. 1315346-26-9)

4-(5-Chloro-1H-[1,2,4]triazol-3-yl)-phenol, identified by its Chemical Abstracts Service (CAS) number 1315346-26-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic derivative has garnered attention due to its structural uniqueness and potential biological activities. The compound features a phenol moiety linked to a 5-chloro-1H-[1,2,4]triazole ring system, which endows it with distinct electronic and steric properties. Such structural motifs are often explored in the development of novel therapeutic agents, particularly those targeting inflammatory and immunomodulatory pathways.

The 5-chloro-1H-[1,2,4]triazole component is a key pharmacophore in this molecule, contributing to its interaction with biological targets. Triazole derivatives are well-documented for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory effects. The presence of the chloro substituent at the 5-position further modulates the pharmacokinetic and pharmacodynamic properties of the compound, enhancing its binding affinity and metabolic stability. These features make 4-(5-Chloro-1H-[1,2,4]triazol-3-yl)-phenol a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate immune responses. The phenol group in this compound not only contributes to its solubility but also serves as a hydrogen bond acceptor or donor, crucial for enzyme-substrate interactions. This dual functionality has been exploited in the design of molecules that interact with enzymes such as lipoxygenases and cyclooxygenases, which play pivotal roles in inflammatory processes. Preliminary studies suggest that derivatives of 4-(5-Chloro-1H-[1,2,4]triazol-3-yl)-phenol may exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory mediators.

The synthesis of 4-(5-Chloro-1H-[1,2,4]triazol-3-yl)-phenol involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The construction of the triazole ring typically employs azide-alkyne cycloaddition reactions or nucleophilic substitution on halogenated precursors. These synthetic routes are optimized for high yield and purity, ensuring that the final product is suitable for subsequent biological evaluation. Advances in catalytic systems and green chemistry principles have further refined these synthetic protocols, making them more efficient and environmentally sustainable.

From a computational chemistry perspective, the molecular structure of 4-(5-Chloro-1H-[1,2,4]triazol-3-yl)-phenol has been extensively studied using density functional theory (DFT) and molecular dynamics simulations. These computational approaches provide insights into the electronic structure, hydrogen bonding interactions, and conformational dynamics of the molecule. Such data are invaluable for understanding its behavior in biological systems and for guiding the design of next-generation analogs with enhanced activity profiles. For instance, virtual screening techniques have been employed to identify potential binding sites on target proteins and to predict ligand-protein affinity.

The pharmacological potential of 4-(5-Chloro-1H-[1,2,4]triazol-3-yl)-phenol has been explored in several preclinical models. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress pathways. Notably, it has shown promise in reducing levels of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), two cytokines central to the acute inflammatory response. Animal models have further corroborated these findings by showing reduced inflammatory markers and improved functional outcomes in disease models such as collagen-induced arthritis.

The chemical stability and metabolic fate of 4-(5-Chloro-1H-[1,2,4]triazol-3-yl)-phenol are critical considerations for its development into a clinical candidate. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability following oral administration but undergoes rapid metabolism via phase I and phase II enzymatic pathways. Identifying key metabolites and understanding their biological activity is essential for assessing potential toxicity profiles and optimizing drug delivery formulations. Techniques such as liquid chromatography-mass spectrometry (LC/MS) have been instrumental in characterizing these metabolic pathways.

The future direction of research on 4-(5-Chloro-1H-[1,2,4]triazol-3-yl)-phenol lies in expanding its therapeutic applications through structure-based drug design. By leveraging knowledge from genomics and proteomics data sets related to inflammatory diseases, phenolic derivatives like this one can be tailored to target specific disease pathways more effectively. Additionally, exploring combination therapies involving this compound with other immunomodulatory agents may yield synergistic effects that enhance therapeutic outcomes.

In conclusion, 4-(5-Chloro - 1 H - [ 1 , 2 , 4 ] tri az ol - 3 - yl ) - phen ol ( C A S N o . 13 15 346 - 26 - 9 ) represents an exciting area of investigation within pharmaceutical chemistry . Its unique structural features, coupled with preliminary evidence of biological activity, position it as a valuable scaffold for developing novel therapeutic agents . As research progresses, further elucidation of its mechanism(s) of action will undoubtedly pave the way for new treatments targeting inflammation-related disorders .